2-(4-cyclopropyl-1-(3,4-dimethylphenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[4-cyclopropyl-1-(3,4-dimethylphenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C21H25N5O3/c1-13-4-7-16(10-14(13)2)26-20-17(11-23-26)19(15-5-6-15)24-25(21(20)28)12-18(27)22-8-9-29-3/h4,7,10-11,15H,5-6,8-9,12H2,1-3H3,(H,22,27)
• InChI Key: CIYQOCRKBNKMTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NCCOC)C4CC4)C
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol

Description

2-(4-cyclopropyl-1-(3,4-dimethylphenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Heterocyclic Synthesis and Biological Activities : A study by Bondock et al. (2008) utilized 2-Cyano- N -(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1 H -pyrazol-4-yl)acetamide as a key intermediate for synthesizing various heterocyclic compounds, demonstrating the compound's role in developing potential antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

• Antitumor and Antioxidant Activities : Bialy and Gouda (2011) explored the synthesis of new benzothiophenes and their cyanoacetamide derivatives, assessing their antitumor and antioxidant activities. This study signifies the potential therapeutic applications of these compounds (Bialy & Gouda, 2011).

• Coordination Complexes and Antioxidant Activity : Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and their Co(II) and Cu(II) coordination complexes, revealing the impact of hydrogen bonding on self-assembly processes and evaluating their antioxidant activities (Chkirate et al., 2019).

• Synthesis and Antimicrobial Activity : Gouda et al. (2010) focused on synthesizing new heterocycles incorporating the antipyrine moiety, including pyrazole and thiazole derivatives, and assessed their antimicrobial activities, showcasing the diversity of potential applications in combating microbial resistance (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).